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Compound of Interest

Compound Name: Laidlomycin

Cat. No.: B1674327 Get Quote

This guide provides a comprehensive statistical analysis of laidlomycin's performance in

comparative studies, primarily focusing on its application in cattle and drawing comparisons

with other ionophores where data is available. The information is intended for researchers,

scientists, and professionals in drug development to facilitate an objective evaluation of

laidlomycin's efficacy.

Comparative Performance Data
The following tables summarize quantitative data from various studies, offering a clear

comparison of laidlomycin with other treatments.

Laidlomycin vs. Monensin in Finishing Steers
A meta-analysis of 17 studies provides a robust comparison of laidlomycin propionate (LP)

and monensin sodium (MS) in finishing steers.

Table 1: Meta-Analysis of Laidlomycin Propionate vs. Monensin Sodium in Finishing Steers
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Performance
Metric

Laidlomycin
Propionate
(LP)

Monensin
Sodium (MS)

Mean
Difference (LP
- MS)

P-value

Growth

Performance

Average Daily

Gain (ADG), live-

weight basis (

kg/day )

- - +0.05 < 0.05

Average Daily

Gain (ADG),

carcass-weight

basis ( kg/day )

- - +0.05 < 0.05

Dry Matter Intake

(DMI) ( kg/day )
- - +0.29 < 0.05

Feed Efficiency

(G:F)
- -

No significant

difference
> 0.05

Carcass

Characteristics

Hot Carcass

Weight (HCW)

(kg)

- - +5.36 < 0.05

Liver Abscesses

(%)

Higher incidence

with LP

Lower incidence

with MS
- < 0.05

Health Outcomes

Overall Mortality

(%)
- -

No significant

difference
> 0.05

Data synthesized from the meta-analysis by Cernicchiaro et al. (2016). The values for LP and

MS are not explicitly stated as single figures in the meta-analysis, but the mean difference and

p-value are provided.
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Dose-Response of Laidlomycin Propionate in Feedlot
Cattle
Studies have also investigated the optimal dosage of laidlomycin propionate for performance

enhancement in feedlot cattle.

Table 2: Effect of Laidlomycin Propionate Dosage on Feedlot Cattle Performance

Laidlomycin Propionate
(mg/kg of diet DM)

Average Daily Gain (ADG) Feed Conversion

3 No significant improvement No significant improvement

6 Maximized Improved (P < 0.001)

12 - Sustained improvement

Based on a study involving 1,020 steers and heifers in six feeding trials.

Laidlomycin in Poultry: A Comparative Overview
Direct, statistically robust comparative studies between laidlomycin and other ionophores like

salinomycin in poultry are not readily available in the reviewed literature. However, to provide a

point of reference, the following table summarizes the performance of salinomycin in broiler

chickens from a representative study.

Table 3: Performance of Broiler Chickens Supplemented with Salinomycin[1]
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Treatment Group
Body Weight Gain
(g) (pre-challenge)

Feed Conversion
Ratio (FCR)

Oocyst Excretion
Reduction

Salinomycin
Better than other

groups (P < 0.05)
- Significant (P < 0.05)

Probiotic - - Significant (P < 0.05)

Vaccine - - Significant (P < 0.05)

Positive Control
Lowest weight gain

(post-challenge)
- -

This table is based on a study comparing salinomycin, a probiotic, and a vaccine for coccidiosis

control. A direct comparison with laidlomycin is not available in this study.

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of research findings.

Below are summaries of experimental protocols from key studies.

Meta-Analysis of Laidlomycin vs. Monensin in Finishing
Steers (Cernicchiaro et al., 2016)[1]

Objective: To quantify the effects of feeding laidlomycin propionate (LP) versus monensin

sodium (MS) on performance, health, and carcass characteristics in finishing steers.

Study Design: A systematic review and meta-analysis of 17 comparative studies,

encompassing 135 pens and 13,603 steers.

Treatments:

Laidlomycin propionate (LP), fed alone or in combination with chlortetracycline.

Monensin sodium (MS), fed alone or in combination with tylosin.

Data Collection: Data on average daily gain (ADG), dry matter intake (DMI), feed efficiency

(FE), mortality, hot carcass weight (HCW), and liver abscesses were extracted from each
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study.

Statistical Analysis: Random-effects meta-analysis models were used to calculate the pooled

estimates of the mean difference in outcomes between the LP and MS groups.

Heterogeneity among studies was also assessed.

Laidlomycin Propionate Efficacy Trials in Feedlot
Cattle[2][4]

Objective: To evaluate the efficacy of different concentrations of laidlomycin propionate on

the performance of feedlot cattle and its effect on ruminal acidosis.

Animals: Steers and heifers.

Study Design: Multiple feeding trials were conducted. For the acidosis challenge, ruminally

fistulated steers were used. For finishing trials, individually fed steers were monitored.

Treatments: Laidlomycin propionate was fed at various concentrations (e.g., 0, 6, or 12

mg/kg of diet DM).

Experimental Diet: High-grain finishing diets. In some trials, cattle were adapted from a 50%

or 65% concentrate diet to a 95% or 100% concentrate diet.

Data Collection: Performance data (ADG, feed intake, feed efficiency) were recorded. In

acidosis trials, ruminal pH, volatile fatty acid (VFA) concentrations, and lactate levels were

measured.

Statistical Analysis: Data were analyzed using appropriate statistical models to determine the

effects of different laidlomycin propionate concentrations.

Salinomycin Efficacy Trial in Broiler Chickens[3]
Objective: To compare the effects of a probiotic, prebiotic, salinomycin, and a vaccine in

controlling coccidiosis in broiler chickens.

Animals: Broiler chickens.
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Study Design: A completely randomized design with 6 treatment groups, 4 replications, and

20 birds per experimental unit.

Challenge: All experimental groups, except the negative control, were challenged with a

suspension of mixed Eimeria species at 28 days of age.

Data Collection: Performance parameters (body weight, weight gain, feed intake, feed

conversion ratio) were measured. Oocyst excretion and intestinal lesion scores were also

evaluated.

Statistical Analysis: Data were analyzed to determine significant differences between the

treatment groups.

Visualizing Mechanisms and Workflows
The following diagrams, created using Graphviz (DOT language), illustrate the mode of action

of laidlomycin and a typical experimental workflow for an animal feed additive trial.
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Mode of Action of Laidlomycin (Ionophore)

Target Cell (Rumen Microbe / Coccidia)

Extracellular Environment (High Na+, Low K+)

Cell Membrane Cytoplasm (High K+, Low Na+)

Na+

Increased Intracellular Na+ and H+
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H+

Transport facilitated by Laidlomycin

Laidlomycin

Embeds in membrane

Energy-Dependent Ion Pumps (Na+/K+ ATPase)

Activates

Osmotic Imbalance and Water Influx

Causes

ATP Depletion

Consumes ATP

Cell Swelling and Lysis

Leads to

Results in

Click to download full resolution via product page

Caption: Laidlomycin's mechanism of action in target cells.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1674327?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Typical Experimental Workflow for an Animal Feed Additive Trial

Start

Animal Selection and Acclimation

Randomization into Treatment Groups

Treatment Administration (e.g., Laidlomycin vs. Control)

Data Collection (Performance, Health, etc.)

Biological Sample Collection (e.g., Rumen Fluid, Tissues)

Statistical Analysis

Laboratory Analysis

Results Interpretation

Conclusion and Reporting

End

Click to download full resolution via product page

Caption: A generalized workflow for animal feed additive trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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